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Compound of Interest

Compound Name: Aleuritic acid

Cat. No.: B190447 Get Quote

An in-depth exploration of the history, experimental protocols, and quantitative analysis behind

the extraction of a versatile natural compound.

Aleuritic acid, a prominent constituent of shellac, has a rich history intertwined with the

development of natural product chemistry. This technical guide provides researchers,

scientists, and drug development professionals with a comprehensive overview of its discovery,

detailed methodologies for its isolation, and a comparative analysis of quantitative data from

various extraction protocols.

A Historical Perspective: Unveiling Aleuritic Acid
The journey of aleuritic acid's discovery began with the initial investigations into the

composition of shellac, a natural resin secreted by the lac insect, Kerria lacca. The first

successful isolation of this unique fatty acid is credited to Tschirch and Farmerz. Subsequent

research by Nagel and coworkers was pivotal in elucidating its chemical structure as 9,10,16-

trihydroxyhexadecanoic acid.[1] This foundational work laid the groundwork for future studies

into its chemical properties and potential applications.

Physicochemical Properties of Aleuritic Acid
Aleuritic acid is a white crystalline solid.[2] It is moderately soluble in hot water and lower

alcohols like methanol, ethanol, and isopropanol, and crystallizes upon cooling.[3][4] Its

solubility extends to acetone and acetic acid in the cold, and upon warming, it dissolves in ethyl

acetate, benzene, and chloroform.[2][3]
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Property Value Reference

Molecular Formula C16H32O5

Molecular Weight 304.42 g/mol [3][5]

Melting Point
90-101 °C (depending on

purity)
[3]

Acid Value 168-178 [3]

Appearance White powder or granules [3]

Experimental Protocols for Isolation
The primary method for obtaining aleuritic acid from its natural source, shellac (in the form of

seedlac, shellac, or de-waxed shellac), is through alkaline hydrolysis, a process also known as

saponification.[1] This process cleaves the ester bonds within the complex polyester structure

of shellac, liberating aleuritic acid as a sodium salt. Subsequent acidification and purification

steps yield the final product.

Traditional Saponification and Isolation
This method has been widely used and involves a straightforward hydrolysis followed by

precipitation and purification.

Materials and Reagents:

Seedlac, Shellac, or De-waxed Shellac

Sodium Hydroxide (NaOH) solution (10-30% w/v)

Sulfuric Acid (H₂SO₄) solution (10% v/v)

Sodium Chloride (NaCl) solution (25% w/v)

Aqueous Ethanol or a mixture of Methanol/Isopropanol and Water (for recrystallization)

Activated Carbon (optional, for decolorization)
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Procedure:

Saponification: 100 g of lac (seedlac, shellac, or de-waxed shellac) is added to 100 ml of a

10-30% sodium hydroxide solution with constant stirring. The mixture is boiled until the lac is

completely saponified.[2] The saponification process can also be carried out at a

temperature range of 70 to 110 °C for over 20 minutes.[6]

Precipitation of Sodium Aleuritate: The saponified mixture is allowed to stand at room

temperature for at least 14-24 hours.[2][6] During this time, crystals of sodium aleuritate

separate out. For a more complete precipitation, the solution can be salted out with a

saturated sodium chloride solution.[6]

Filtration and Washing: The precipitated sodium aleuritate is collected by filtration, for

instance, under reduced pressure. The collected solid is then washed with a 25% NaCl

solution to remove excess alkali.[6]

Dissolution of Sodium Aleuritate: The crude sodium aleuritate is dissolved in boiling water.

Acidification: While the solution is still hot, it is acidified by adding 20-30 ml of 10% sulfuric

acid.[2] This protonates the aleuritate salt, causing the free aleuritic acid to precipitate out of

the solution.

Isolation of Crude Aleuritic Acid: The precipitated crude aleuritic acid is collected by

filtration.

Purification by Recrystallization: The crude acid is purified by recrystallization. A common

method involves dissolving the crude product in hot aqueous alcohol and allowing it to cool,

which yields crystalline aleuritic acid.[2] Alternatively, recrystallization can be performed

using a mixture of methanol or isopropanol and water, with an 80:20 water to alcohol ratio

being reported as highly effective.[4][7] For further purification and to remove color, activated

carbon can be used during recrystallization.[6]

Drying: The purified crystals of aleuritic acid are dried, for example, in a hot air oven at

45°C for 24 hours.[4]

Modified Extraction and Recrystallization for High Purity

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://cdn.most.gov.bd/image/64924d93c815e
https://patents.google.com/patent/CN1031704C/en
https://cdn.most.gov.bd/image/64924d93c815e
https://patents.google.com/patent/CN1031704C/en
https://patents.google.com/patent/CN1031704C/en
https://patents.google.com/patent/CN1031704C/en
https://cdn.most.gov.bd/image/64924d93c815e
https://www.benchchem.com/product/b190447?utm_src=pdf-body
https://www.benchchem.com/product/b190447?utm_src=pdf-body
https://www.benchchem.com/product/b190447?utm_src=pdf-body
https://www.benchchem.com/product/b190447?utm_src=pdf-body
https://cdn.most.gov.bd/image/64924d93c815e
https://www.tandfonline.com/doi/full/10.1080/01496395.2022.2088391
https://www.researchgate.net/figure/Percentage-of-aleuritic-acid-recovered-by-recrystallization-from-varied-water-and_fig3_361299591
https://patents.google.com/patent/CN1031704C/en
https://www.benchchem.com/product/b190447?utm_src=pdf-body
https://www.tandfonline.com/doi/full/10.1080/01496395.2022.2088391
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b190447?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A modified method has been developed to improve both the yield and purity of the final

product, achieving over 99% purity.[8]

Key Modifications:

Controlled Saponification: The saponification is carried out at a lower temperature of 35°C

for an extended period of eight days.

Salting-Out Mechanism: The use of a salting-out agent like NaCl is emphasized to enhance

the precipitation of sodium aleuritate.

Polarity-Manipulated Recrystallization: A specific solvent system of water and

methanol/isopropanol (80:20 ratio) is used for a single-step recrystallization that yields high-

purity aleuritic acid with a high recovery rate.[4][7][8]

Quantitative Data on Aleuritic Acid Isolation
The yield and purity of isolated aleuritic acid can vary significantly depending on the starting

material and the extraction method employed.

Yield of Aleuritic Acid from Different Lac Sources
Lac Source

NaOH
Concentration

Yield (%) Reference

Seedlac 10% 15.8 [2]

Seedlac 15% 18.5 [2]

Seedlac 20% 25.5 [2]

Seedlac 25% 20.3 [2]

Seedlac 30% 18.5 [2]

Shellac 20% ~27.2

De-waxed Shellac 20% 28.7

Data indicates that a 20% NaOH solution provides the optimal concentration for maximizing the

yield of aleuritic acid from various lac sources.
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Purity and Yield from Different Isolation Methods
Isolation
Method

Starting
Material

Yield (%) Purity (%)
Melting
Point (°C)

Reference

Traditional

Saponificatio

n

Shellac 10-20 70-94 - [8]

Modified

Extraction
Fresh Resins 17-18 >99 100 [8]

Saponificatio

n at 80°C

(96h)

Seedlac 24.64-25.16 98.85-99.43 - [9]

Method with

Saturated

Salt Solution

Lac 10-20 - 99.5-100.5 [6]

Visualizing the Process
Workflow for Aleuritic Acid Isolation and Purification
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Caption: Workflow of Aleuritic Acid Isolation.
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Chemical Structure of Aleuritic Acid
Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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